Cas no 158859-98-4 (Neuropeptide Y antagonist)

• Product Name: Neuropeptide Y antagonist
• CAS No: 158859-98-4
• MF: C₁₁₀H₁₇₀N₃₄O₂₄
• MW: 2352.74022245407
• CID: 220719
• PubChem ID: 24868178
• Update Time: 2025-05-19

Neuropeptide Y antagonist Chemical and Physical Properties

Names and Identifiers

• Neuropeptide Y antagonist
• GR 231118
• 1129U91
• 1229U91
• 4'),(2'?
• 4)-bis(peptide)
• GW 1229
• GR231118
• M.W. 2352.77 C110H170N34O24
• H-ILE-GLU-PRO-DAP-TYR-ARG-LEU-ARG-TYR-NH2
• ILE-GLU-PRO-DAPA-TYR-ARG-LEU-ARG-TYR-NH2, CYCLIC (2,4') (2',4) DIAMIDE
• Ile-Glu-Pro-Dapa-Tyr-Arg-Leu-Arg-Tyr-NH2, cyclic (2,4') (2',4) diaMide (Dapa : diaMinopropionic acid)
• 1229U91, Neuropeptide Y Antagonist, Ile-Glu-Pro-Dapa-Tyr-Arg-Leu-Arg-Tyr-NH2, cyclic (2,4μ)(2μ,4) diamide
• AKOS024456630
• NCGC00167147-01
• L-Tyrosinamide,L-isoleucyl-L-a-glutamyl-L-prolyl-3-amino-L-alanyl-L-tyrosyl-L-arginyl-L-leucyl-L-arginyl-, bimol. (24'),(2'4)-dilactam
• BDBM50542833
• CHEMBL4648150
• 158859-98-4
• PD079050
• L-Tyrosinamide,L-isoleucyl-L-a-glutamyl-L-prolyl-3-amino-L-alanyl-L-tyrosyl-L-arginyl-L-leucyl-L-arginyl-, bimol. (2?4'),(2'?4)-dilactam

• Inchi： 1S/C110H170N34O24/c1-9-59(7)87(111)103(165)133-73-39-41-85(149)127-55-81(99(161)139-79(53-63-27-35-67(147)36-28-63)97(159)131-71(19-13-45-125-109(119)120)93(155)137-77(49-57(3)4)95(157)129-69(17-11-43-123-107(115)116)91(153)135-75(89(113)151)51-61-23-31-65(145)32-24-61)142-102(164)84-22-16-48-144(84)106(168)74(134-104(166)88(112)60(8)10-2)40-42-86(150)128-56-82(141-101(163)83-21-15-47-143(83)105(73)167)100(162)140-80(54-64-29-37-68(148)38-30-64)98(160)132-72(20-14-46-126-110(121)122)94(156)138-78(50-58(5)6)96(158)130-70(18-12-44-124-108(117)118)92(154)136-76(90(114)152)52-62-25-33-66(146)34-26-62/h23-38,57-60,69-84,87-88,145-148H,9-22,39-56,111-112H2,1-8H3,(H2,113,151)(H2,114,152)(H,127,149)(H,128,150)(H,129,157)(H,130,158)(H,131,159)(H,132,160)(H,133,165)(H,134,166)(H,135,153)(H,136,154)(H,137,155)(H,138,156)(H,139,161)(H,140,162)(H,141,163)(H,142,164)(H4,115,116,123)(H4,117,118,124)(H4,119,120,125)(H4,121,122,126)/t59-,60-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81?,82?,83-,84-,87-,88-/m0/s1
• InChI Key： RJRBRCCJETZJLT-GSICZYLSSA-N
• SMILES： O=C1[C@H](CCC(NCC(C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC2C=CC(=CC=2)O)=O)CCCNC(=N)N)=O)CC(C)C)=O)CCCNC(=N)N)=O)CC2C=CC(=CC=2)O)=O)NC([C@@H]2CCCN2C([C@H](CCC(NCC(C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC2C=CC(=CC=2)O)=O)CCCNC(=N)N)=O)CC(C)C)=O)CCCNC(=N)N)=O)CC2C=CC(=CC=2)O)=O)NC([C@@H]2CCCN21)=O)=O)NC([C@H]([C@@H](C)CC)N)=O)=O)=O)=O)NC([C@H]([C@@H](C)CC)N)=O

Computed Properties

• Exact Mass: 2351.31000
• Monoisotopic Mass: 2351.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 36
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 168
• Rotatable Bond Count: 62
• Complexity: 4870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 973A^2
• XLogP3: -2

Experimental Properties

• Color/Form: Lyophilized powder
• Density: 1.47±0.1 g/cm3(Predicted)
• PSA: 972.96000
• LogP: 6.66460

Neuropeptide Y antagonist Security Information

• WGK Germany：3

Additional information on Neuropeptide Y antagonist

Neuropeptide Y Antagonist (CAS No: 158859-98-4) – A Comprehensive Overview

The compound Neuropeptide Y antagonist (CAS No: 158859-98-4) represents a significant advancement in the field of pharmaceutical research, particularly in the domain of neurobiology and pharmacology. Neuropeptide Y (NPY) is a potent neuropeptide that plays a crucial role in regulating various physiological processes, including appetite, energy homeostasis, and stress responses. As an antagonist, this compound specifically targets NPY receptors, offering a novel approach to modulate these processes.

Neuropeptide Y is primarily known for its involvement in the regulation of food intake and energy balance. It acts on Y1, Y2, Y4, and Y5 receptors, with each receptor subtype contributing to distinct physiological effects. The Neuropeptide Y antagonist (CAS No: 158859-98-4) was designed to selectively block these receptors, thereby preventing the binding of NPY and altering the downstream signaling pathways. This mechanism has garnered considerable attention for its potential applications in treating metabolic disorders such as obesity and type 2 diabetes.

Recent studies have highlighted the therapeutic potential of NPY antagonists in managing metabolic syndrome. For instance, research published in the journal Cell Metabolism demonstrated that administration of NPY antagonists could significantly reduce food intake and body weight in animal models. These findings were supported by additional research indicating that NPY antagonists could improve insulin sensitivity and glucose tolerance. Such results have positioned NPY antagonists as promising candidates for clinical trials targeting metabolic disorders.

The development of highly selective NPY antagonists has been a focal point in medicinal chemistry. The compound CAS No: 158859-98-4 stands out due to its high affinity for specific NPY receptor subtypes while minimizing off-target effects. This selectivity is critical for ensuring efficacy and safety in therapeutic applications. Advances in structure-activity relationships (SAR) have enabled the optimization of this compound, leading to improved pharmacokinetic properties such as enhanced bioavailability and prolonged duration of action.

In addition to its role in metabolic regulation, the Neuropeptide Y antagonist (CAS No: 158859-98-4) has shown potential in addressing neurological disorders. Preclinical studies have indicated that NPY antagonists may modulate stress responses and anxiety-like behaviors by interacting with the central nervous system. These findings are particularly intriguing given the growing evidence linking NPY dysregulation to conditions such as depression and post-traumatic stress disorder (PTSD). Further investigation into the neuropharmacological effects of this compound could pave the way for novel therapeutic strategies.

The pharmacological profile of CAS No: 158859-98-4 also makes it a valuable tool for basic research aimed at understanding the complex interplay between neuropeptides and their receptors. By inhibiting NPY signaling, this compound provides researchers with a means to dissect the functional roles of NPY in various physiological contexts. Such insights are essential for developing more targeted therapies and unraveling the underlying mechanisms of diseases associated with neuropeptide dysregulation.

The synthesis and characterization of this compound adhere to stringent chemical standards to ensure purity and consistency. Advanced synthetic methodologies have been employed to produce derivatives with tailored pharmacological properties. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in verifying the structural integrity of CAS No: 158859-98-4. These analytical methods provide confidence in its suitability for both preclinical studies and potential clinical applications.

The regulatory landscape for NPY antagonists is evolving rapidly, driven by promising preclinical data. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are closely monitoring developments in this field. The successful completion of Phase II clinical trials would be a significant milestone, potentially leading to regulatory approval for treating metabolic or neurological disorders. Such progress would underscore the therapeutic value of compounds like CAS No: 158859-98-4.

In conclusion, the Neuropeptide Y antagonist (CAS No: 158859-98-4) represents a cutting-edge therapeutic agent with broad applications in medicine. Its ability to modulate NPY signaling offers new avenues for treating metabolic disorders, neurological conditions, and other diseases linked to neuropeptide dysregulation. Ongoing research continues to refine its pharmacological properties, ensuring its potential is fully realized through rigorous scientific investigation and clinical development.